![molecular formula C9H12ClFN2 B2818005 (4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride CAS No. 1909319-75-0](/img/structure/B2818005.png)
(4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride” is a chemical compound with the molecular formula C9H12ClFN2 and a molecular weight of 202.66 . It is used as an important raw material and intermediate in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More detailed physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Hydrazine Derivatives in Medical Research
Hydrazine derivatives, including compounds related to “(4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine hydrochloride,” have been extensively studied for their pharmacological properties and therapeutic potential. This exploration spans various domains, including antihypertensive effects, cancer risk assessment, analysis as genotoxic impurities in pharmaceuticals, and their role in antitubercular activity.
Antihypertensive Effects : Monoamine oxidase inhibitors, a class to which some hydrazine derivatives belong, have shown antihypertensive effects in humans, primarily causing postural hypotension. Their antihypertensive action could not be correlated with their potency as monoamine oxidase inhibitors, indicating a complex mechanism of action (Maxwell et al., 1960).
Cancer Risk : Exposure to certain hydrazine derivatives through occupational settings or drug therapy has been investigated for cancer risk. These studies have aimed at understanding the carcinogenic potential of hydrazines in humans, with many considered animal carcinogens and potentially correlating with cancer development in humans (Tóth, 1994).
Genotoxic Impurities : The control and analysis of hydrazine, hydrazides, and hydrazones as genotoxic impurities in active pharmaceutical ingredients (APIs) and drug products have been reviewed, highlighting the analytical approaches for managing such impurities due to their potential genotoxicity (Elder et al., 2011).
Antitubercular Activity : Studies on the modification of isoniazid structure and its derivatives have shown significant anti-tubercular activity against various mycobacteria, indicating the potential for designing new leads for anti-TB compounds (Asif, 2014).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H312, H315, H319, H332, and H335 . These codes indicate specific hazards associated with the compound, such as harmful if swallowed (H302) or causes skin irritation (H315). A Material Safety Data Sheet (MSDS) should be consulted for detailed safety information .
Future Directions
Properties
IUPAC Name |
(4-fluoro-2,3-dihydro-1H-inden-1-yl)hydrazine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2.ClH/c10-8-3-1-2-7-6(8)4-5-9(7)12-11;/h1-3,9,12H,4-5,11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDTXSMPKIPSUCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1NN)C=CC=C2F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.